Cas no 89045-01-2 (Pentane, 2-methoxy-3-methyl-)
Pentane, 2-methoxy-3-methyl- structure
Product Name:Pentane, 2-methoxy-3-methyl-
CAS No:89045-01-2
MF:C7H16O
MW:116.201342582703
CID:614647
PubChem ID:19911136
Update Time:2025-04-19
Pentane, 2-methoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentane, 2-methoxy-3-methyl-
- 2-methoxy-3-methylpentane
- SCHEMBL9250213
- SCHEMBL1775790
- 89045-01-2
- DTXSID20601235
-
- Inchi： 1S/C7H16O/c1-5-6(2)7(3)8-4/h6-7H,5H2,1-4H3
- InChI Key： ZXVHDFULCANHLR-UHFFFAOYSA-N
- SMILES： O(C)C(C)C(C)CC
Computed Properties
- Exact Mass: 116.120115130g/mol
- Monoisotopic Mass: 116.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 52.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
Pentane, 2-methoxy-3-methyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
89045-01-2 (Pentane, 2-methoxy-3-methyl-) Related Products
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